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Compound of Interest

Compound Name: 3,3-dimethylhexanoic Acid

CAS No.: 90808-83-6

Cat. No.: B1280460 Get Quote

Executive Summary
3,3-dimethylhexanoic acid (CAS: 90808-83-6) is a branched medium-chain carboxylic acid.[1]

While often overlooked as a standard organic intermediate, its disposal requires strict

adherence to Organic Acid waste protocols.[1] It must not be treated as general organic solvent

waste due to potential incompatibility with bases and oxidizers often found in commingled

solvent drums.[1]

Immediate Action Required:

Classification: Segregate as Corrosive Acidic Organic Waste.

Primary Hazard: Causes severe skin irritation and serious eye damage (H315, H318).[1]

Disposal Method: High-temperature chemical incineration via a licensed hazardous waste

contractor.[1] Do not dispose of down the drain, even if neutralized, without explicit written

approval from your facility's Environmental Health & Safety (EHS) officer.[1]

Part 1: Chemical Assessment & Hazard Profiling[1]
To ensure the safety of your workflow, we must first quantify the chemical behavior of the

substance. This data dictates our choice of waste container and segregation strategy.[1]
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Physicochemical Properties Table[1][2]
Property Value / Description Operational Implication

Molecular Formula C₈H₁₆O₂
Medium-chain fatty acid

derivative.[1]

Molecular Weight 144.21 g/mol --

Physical State
Liquid (Colorless to pale

yellow)

Requires liquid-tight HDPE or

glass containment.[1]

Acidity (pKa) ~4.8 (Predicted)
Weak acid, but concentrated

forms are Corrosive.[1]

Flash Point
>100°C (Estimated based on

isomers)

Combustible.[1] Not highly

flammable, but burns.[1]

Solubility
Low in water; High in organic

solvents

Do not attempt aqueous

dilution for drain disposal.[1]

Regulatory Waste Codes (RCRA - USA)
D002 (Corrosivity): Applicable if the pH of the waste solution is ≤ 2.[1][2][3][4]

General Classification: Non-halogenated organic acid.[1]

Part 2: Pre-Disposal Stabilization & Segregation[1]
The Core Directive: The most common accident involving organic acids is the "unintended

exotherm." This occurs when researchers mistakenly pour organic acids into a "General

Organic Waste" drum that contains residual bases (e.g., amines, hydroxides) or oxidizers.[1]

Segregation Protocol
Isolate from Bases: Never mix 3,3-dimethylhexanoic acid with basic waste streams (e.g.,

waste containing pyridine, triethylamine, or NaOH).[1] The neutralization reaction releases

significant heat, potentially pressurizing the drum.

Isolate from Oxidizers: Keep away from nitric acid or perchloric acid waste.[1] Mixing organic

acids with oxidizing acids creates unstable, potentially explosive mixtures.[1]
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Container Compatibility:

Preferred: High-Density Polyethylene (HDPE) or Polypropylene (PP).[1]

Acceptable: Glass (Borosilicate).[1]

Prohibited: Metal containers (due to acid corrosion).[1]

Part 3: The Disposal Protocol (Step-by-Step)
This protocol is a self-validating system.[1] You must verify the state of the waste at each

transfer point.

Step 1: Waste Stream Selection
Do not bulk this chemical with "Non-Halogenated Solvents" unless your facility explicitly allows

comingling of acids and solvents.[1]

Target Stream: "Organic Acid Waste" or "Corrosive Organics."[1]

Step 2: Packaging
Select a clean, chemically compatible container (HDPE recommended).[1]

Fill the container to 90% capacity maximum to allow for thermal expansion (headspace).[1]

Wipe the exterior: Ensure no acid residue remains on the bottle threads or exterior.[1]

Step 3: Labeling
Attach a hazardous waste tag immediately upon the first drop of waste entering the container.

The label must contain:

Full Chemical Name: "3,3-Dimethylhexanoic Acid Waste" (No abbreviations).

Hazard Checkbox: Mark "Corrosive" and "Toxic."[1]

Composition: If mixed with solvents (e.g., Hexane, Ethyl Acetate), list percentages (e.g., "5%

3,3-dimethylhexanoic acid in Hexane").
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Step 4: Handover
Transfer the sealed, labeled container to your facility's Central Accumulation Area (CAA) within

the regulatory timeframe (usually 3-6 months depending on generator status).[1]

Part 4: Visualization (Decision Logic)[1]
The following diagram illustrates the decision logic for disposing of 3,3-dimethylhexanoic
acid, ensuring segregation from incompatible streams.
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Waste: 3,3-Dimethylhexanoic Acid

Is it mixed with other solvents?

Pure Acid Waste

No

Mixed Solvent Waste

Yes

Stream: Organic Acid Waste
(Corrosive)

Check Compatibility:
Any Bases or Oxidizers?

STOP: Segregate Immediately.
Do NOT Combine.

Yes (Incompatible)No (Neutral Solvents)

Label: 'Corrosive' + 'Toxic'
Container: HDPE

Final Disposal:
High-Temp Incineration

Click to download full resolution via product page
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Caption: Decision matrix for segregating 3,3-dimethylhexanoic acid to prevent incompatible

mixing.

Part 5: Emergency Contingencies
In the event of a spill in the laboratory:

Evacuate & Ventilate: If the spill is large (>500 mL) or outside a fume hood, evacuate the

immediate area.[1]

PPE: Wear nitrile gloves (double gloving recommended), safety goggles, and a lab coat.[1]

Neutralization:

Do not use water immediately (it spreads the hydrophobic acid).[1]

Cover the spill with a solid acid neutralizer (e.g., sodium bicarbonate or a commercial spill

kit containing calcium carbonate).[1]

Wait for the bubbling (CO₂ evolution) to cease.[1]

Cleanup: Scoop the resulting sludge into a waste container labeled "Spill Debris - Organic

Acid."[1]
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(Standard industry guidance for organic acid segregation).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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